Cas no 2228822-02-2 (3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propan-1-amine)
3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propan-1-amine
- 3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-1-amine
- 2228822-02-2
- EN300-1992499
-
- Inchi: 1S/C9H11ClN4/c10-8-7-6(2-1-3-11)4-12-9(7)14-5-13-8/h4-5H,1-3,11H2,(H,12,13,14)
- InChI Key: MJYFNJHCIJBXII-UHFFFAOYSA-N
- SMILES: ClC1=C2C(=NC=N1)NC=C2CCCN
Computed Properties
- Exact Mass: 210.0672241g/mol
- Monoisotopic Mass: 210.0672241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 67.6Ų
3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1992499-1g |
3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-1-amine |
2228822-02-2 | 1g |
$1485.0 | 2023-09-16 | ||
| Enamine | EN300-1992499-5g |
3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-1-amine |
2228822-02-2 | 5g |
$4309.0 | 2023-09-16 | ||
| Enamine | EN300-1992499-10g |
3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-1-amine |
2228822-02-2 | 10g |
$6390.0 | 2023-09-16 | ||
| Enamine | EN300-1992499-0.05g |
3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-1-amine |
2228822-02-2 | 0.05g |
$1247.0 | 2023-09-16 | ||
| Enamine | EN300-1992499-0.1g |
3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-1-amine |
2228822-02-2 | 0.1g |
$1307.0 | 2023-09-16 | ||
| Enamine | EN300-1992499-0.25g |
3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-1-amine |
2228822-02-2 | 0.25g |
$1366.0 | 2023-09-16 | ||
| Enamine | EN300-1992499-0.5g |
3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-1-amine |
2228822-02-2 | 0.5g |
$1426.0 | 2023-09-16 | ||
| Enamine | EN300-1992499-1.0g |
3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-1-amine |
2228822-02-2 | 1g |
$1485.0 | 2023-05-24 | ||
| Enamine | EN300-1992499-2.5g |
3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-1-amine |
2228822-02-2 | 2.5g |
$2912.0 | 2023-09-16 | ||
| Enamine | EN300-1992499-5.0g |
3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-1-amine |
2228822-02-2 | 5g |
$4309.0 | 2023-05-24 |
3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propan-1-amine Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propan-1-amine
Professional Introduction to 3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-1-amine (CAS No. 2228822-02-2)
3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activities. This compound, identified by the CAS number 2228822-02-2, has garnered attention due to its structural similarity to known bioactive molecules, making it a promising candidate for further research and development in medicinal chemistry. The presence of a pyrrolo[2,3-d]pyrimidine core is particularly noteworthy, as this scaffold is frequently encountered in molecules with pharmacological relevance.
The< strong>4-chloro substituent on the pyrrolo[2,3-d]pyrimidine ring introduces a region of electrophilic reactivity, which can be exploited in various synthetic transformations. This feature makes the compound a valuable intermediate in the synthesis of more complex molecules designed to interact with biological targets. Additionally, the propan-1-amine moiety at the 3-position provides a hydrophobic anchor that can influence the compound's solubility and metabolic stability, critical factors in drug design.
In recent years, there has been a surge in interest regarding heterocyclic compounds as pharmacophores due to their diverse biological activities. Pyrrolo[2,3-d]pyrimidines, in particular, have been extensively studied for their potential applications in anticancer, antiviral, and anti-inflammatory therapies. The compound 3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-1-amine is no exception and has been explored in several preclinical studies for its inhibitory effects on specific enzymes and receptors involved in disease pathways.
One of the most compelling aspects of this compound is its structural versatility. The chloro group at the 4-position can be readily modified through nucleophilic substitution reactions, allowing chemists to explore a wide range of derivatives. These modifications can fine-tune the pharmacological properties of the molecule, such as binding affinity and selectivity. For instance, replacing the chloro group with other functional groups like fluorine or methoxy may alter the compound's interaction with biological targets without significantly compromising its overall activity.
The< strong>propan-1-amine side chain also offers opportunities for further functionalization. By introducing different substituents at this position, researchers can modulate solubility, lipophilicity, and pharmacokinetic profiles. This flexibility is crucial in drug development, where optimizing these parameters can enhance a drug's efficacy and reduce side effects. Several recent studies have demonstrated the utility of such modifications in improving drug-like properties and achieving better therapeutic outcomes.
The synthesis of< strong>3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yields and purity. The process typically begins with the preparation of the pyrrolo[2,3-d]pyrimidine core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps include chlorination at the 4-position followed by amine coupling at the 3-position to introduce the propanamino group.
In academic research circles, this compound has been employed as a key intermediate in the development of novel therapeutic agents. Its structural features make it an attractive building block for designing molecules that target specific disease-related pathways. For example, researchers have investigated its potential as an inhibitor of kinases and other enzymes implicated in cancer progression. The< strong>4-chloro substituent plays a critical role in these interactions by serving as a hydrogen bond acceptor or participating in hydrophobic interactions with biological targets.
The< strong>propan-1-amine moiety contributes to the compound's overall physicochemical properties, influencing factors such as blood-brain barrier penetration and metabolic stability. These characteristics are essential for determining whether a drug candidate will be effective when administered orally or through other routes. Recent advances in computational chemistry have enabled researchers to predict these properties more accurately before conducting expensive experimental trials.
Ongoing clinical trials are exploring derivatives of< strong>3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-1-amine for their therapeutic potential in various diseases. Preliminary results suggest that certain modifications can enhance target engagement while minimizing off-target effects. These findings underscore the importance of structure-based drug design and highlight how small changes in molecular architecture can significantly impact biological activity.
The future prospects for this compound are promising given its versatile structure and potential applications. As research continues to uncover new biological targets and mechanisms of action,< strong>3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propanamino-derived molecules may find utility not only as standalone therapeutics but also as components of combination therapies designed to address complex diseases more effectively.
2228822-02-2 (3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)